WRW4
WRW4
Selective antagonist of formyl peptide receptor 2 (FPR2) signaling. Inhibits WKYMVm binding to FPR2 (IC50 = 0.23 μM) and inhibits intracellular calcium release induced by WKYMVm, MMK 1, amyloid β42, and F peptide. Also inhibits FPR2-mediated signaling in human neutrophils; blocks chemotactic migration and superoxide generation by amyloid β42 peptide.
Brand Name:
Vulcanchem
CAS No.:
878557-55-2
VCID:
VC0013213
InChI:
InChI=1S/C61H65N15O6/c62-44(24-34-29-67-45-17-6-1-12-39(34)45)56(78)72-50(22-11-23-66-61(64)65)57(79)74-53(27-37-32-70-48-20-9-4-15-42(37)48)59(81)76-54(28-38-33-71-49-21-10-5-16-43(38)49)60(82)75-52(26-36-31-69-47-19-8-3-14-41(36)47)58(80)73-51(55(63)77)25-35-30-68-46-18-7-2-13-40(35)46/h1-10,12-21,29-33,44,50-54,67-71H,11,22-28,62H2,(H2,63,77)(H,72,78)(H,73,80)(H,74,79)(H,75,82)(H,76,81)(H4,64,65,66)/t44-,50-,51-,52-,53-,54-/m0/s1
SMILES:
C1=CC=C2C(=C1)C(=CN2)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)NC(CC5=CNC6=CC=CC=C65)C(=O)NC(CC7=CNC8=CC=CC=C87)C(=O)NC(CC9=CNC1=CC=CC=C19)C(=O)N)N
Molecular Formula:
C61H65N15O6
Molecular Weight:
1104.29
WRW4
CAS No.: 878557-55-2
Cat. No.: VC0013213
Molecular Formula: C61H65N15O6
Molecular Weight: 1104.29
* For research use only. Not for human or veterinary use.
Specification
| Description | Selective antagonist of formyl peptide receptor 2 (FPR2) signaling. Inhibits WKYMVm binding to FPR2 (IC50 = 0.23 μM) and inhibits intracellular calcium release induced by WKYMVm, MMK 1, amyloid β42, and F peptide. Also inhibits FPR2-mediated signaling in human neutrophils; blocks chemotactic migration and superoxide generation by amyloid β42 peptide. |
|---|---|
| CAS No. | 878557-55-2 |
| Molecular Formula | C61H65N15O6 |
| Molecular Weight | 1104.29 |
| IUPAC Name | (2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-amino-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-5-(diaminomethylideneamino)pentanamide |
| Standard InChI | InChI=1S/C61H65N15O6/c62-44(24-34-29-67-45-17-6-1-12-39(34)45)56(78)72-50(22-11-23-66-61(64)65)57(79)74-53(27-37-32-70-48-20-9-4-15-42(37)48)59(81)76-54(28-38-33-71-49-21-10-5-16-43(38)49)60(82)75-52(26-36-31-69-47-19-8-3-14-41(36)47)58(80)73-51(55(63)77)25-35-30-68-46-18-7-2-13-40(35)46/h1-10,12-21,29-33,44,50-54,67-71H,11,22-28,62H2,(H2,63,77)(H,72,78)(H,73,80)(H,74,79)(H,75,82)(H,76,81)(H4,64,65,66)/t44-,50-,51-,52-,53-,54-/m0/s1 |
| Standard InChI Key | IRJDOVLLPORVJP-WOAIKHIASA-N |
| SMILES | C1=CC=C2C(=C1)C(=CN2)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)NC(CC5=CNC6=CC=CC=C65)C(=O)NC(CC7=CNC8=CC=CC=C87)C(=O)NC(CC9=CNC1=CC=CC=C19)C(=O)N)N |
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